Cas no 74815-59-1 (9,10-Anthracenedione,1,4,7-trihydroxy-5-methoxy-2-methyl-)

• Product Name: 9,10-Anthracenedione,1,4,7-trihydroxy-5-methoxy-2-methyl-
• CAS No: 74815-59-1
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 571280
• PubChem ID: 189825
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4,7-trihydroxy-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4,7-trihydroxy-5-methoxy-2-methyl-
• 1,4,7-trihydroxy-5-methoxy-2-methylanthracene-9,10-dione
• rubrocristin
• SCHEMBL16226946
• 74815-59-1
• DTXSID90225785
• 2-methyl-1,4,7-trihydroxy-5-methoxy-anthraquinone

• Inchi： 1S/C16H12O6/c1-6-3-9(18)12-13(14(6)19)15(20)8-4-7(17)5-10(22-2)11(8)16(12)21/h3-5,17-19H,1-2H3
• InChI Key： XZDDKPVQCXULQZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(C3C(=C(C)C=C(C=3C(C=21)=O)O)O)=O)O

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 162
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones